Cas no 179113-71-4 (Methanone, [3-fluoro-5-(methylthio)phenyl]-2-thiazolyl-)

• Product Name: Methanone, [3-fluoro-5-(methylthio)phenyl]-2-thiazolyl-
• CAS No: 179113-71-4
• MF: C₁₁H₈FNOS₂
• MW: 253.315723419189
• CID: 1365975
• Update Time: 2024-08-14

Methanone, [3-fluoro-5-(methylthio)phenyl]-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-fluoro-5-(methylthio)phenyl]-2-thiazolyl-

• Inchi： 1S/C11H8FNOS2/c1-15-9-5-7(4-8(12)6-9)10(14)11-13-2-3-16-11/h2-6H,1H3
• InChI Key： XHVHULKUIRLIKV-UHFFFAOYSA-N
• SMILES： C(C1=CC(SC)=CC(F)=C1)(C1=NC=CS1)=O

Computed Properties

• Exact Mass: 253.00324

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 404.5±55.0 °C(Predicted)
• PSA: 29.96
• pka: -0.52±0.10(Predicted)